2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)11-5-3-9(7-13(11)17)8-2-4-10(14(18)19)12(16)6-8/h2-7H,1H3,(H,18,19)
• InChI Key: SXLOOWATOOBJJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID70692017
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261915-66-5

Description

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, is a versatile and widely used organic compound. It is a white solid with a melting point of 206-210°C and a boiling point of 316-320°C. It is soluble in many organic solvents, such as ethanol, ether, and chloroform, and has a wide range of applications in the chemical and pharmaceutical industries. It is a useful intermediate for the synthesis of other organic compounds and can be used to prepare many pharmaceuticals and other compounds.

Scientific Research Applications

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, such as pharmaceuticals and other compounds. It is also used in the synthesis of peptides, peptidomimetics, and other compounds. Additionally, it is used in the synthesis of a variety of drugs, such as antifungal agents, antibiotics, and anti-inflammatory agents.

Mechanism of Action

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, acts as a nucleophile in organic reactions. It can react with a variety of electrophiles, such as aldehydes, ketones, and carboxylic acids, to form a variety of products. It can also react with alkyl halides to form alkyl chlorides. Additionally, it can react with nitriles to form nitro compounds.
Biochemical and Physiological Effects
2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, is not known to have any significant biochemical or physiological effects in humans. However, it can be toxic if ingested or inhaled. It is also an irritant to the skin, eyes, and respiratory system.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, has several advantages when used in laboratory experiments. It is relatively inexpensive and readily available, and it is soluble in many organic solvents. Additionally, it is stable and can be easily stored. However, it can be toxic and should be handled with care. It should also be used in well-ventilated areas, as it can produce toxic fumes if heated.

Future Directions

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, has potential applications in the development of new drugs and other compounds. It can be used in the synthesis of peptides, peptidomimetics, and other compounds. Additionally, it can be used in the synthesis of drugs, such as antifungal agents, antibiotics, and anti-inflammatory agents. Finally, it can be used in the synthesis of materials for use in biotechnology and nanotechnology.

Synthesis Methods

2-Chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, can be synthesized by a variety of methods. The most common method is a reaction of p-chlorobenzotrichloride with 4-methoxycarbonylphenol in the presence of sodium hydroxide. This reaction is carried out in a basic medium, such as sodium hydroxide, at a temperature of about 100°C. The reaction produces the desired product, 2-chloro-4-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, in good yield.